In-Depth Technical Guide: 5-O-Demethyl-28-hydroxy-Avermectin A1a and the Broader Avermectin Family
In-Depth Technical Guide: 5-O-Demethyl-28-hydroxy-Avermectin A1a and the Broader Avermectin Family
This technical guide provides comprehensive information on 5-O-Demethyl-28-hydroxy-Avermectin A1a, including its identification and relationship to the broader class of avermectins. Due to the limited specific data on this particular derivative, this document extends its scope to the extensively researched parent compounds, the avermectins, to provide researchers, scientists, and drug development professionals with relevant experimental insights.
5-O-Demethyl-28-hydroxy-Avermectin A1a: Identification and Properties
Chemical Abstracts Service (CAS) Number: 96722-46-2[1]
5-O-Demethyl-28-hydroxy-Avermectin A1a is primarily recognized as a degradation product or impurity related to Avermectin (B7782182) B1a.[2][3][4][5] As a derivative, it shares the core macrocyclic lactone structure of the avermectin family but possesses specific chemical modifications. Detailed experimental protocols, quantitative bioactivity data, and signaling pathway analyses specifically for this compound are not extensively available in published literature. Therefore, to understand its potential biological context, it is essential to examine the well-documented characteristics of the avermectin class from which it is derived.
Physicochemical Properties:
| Property | Value |
| Molecular Formula | C48H72O15[1] |
| Molecular Weight | 889.08 g/mol [1][6] |
The Avermectin Family: A Profile
Avermectins are a group of 16-membered macrocyclic lactone derivatives produced by the soil actinomycete Streptomyces avermitilis.[7][8] This family includes eight distinct but closely related structures (A1a, A2a, B1a, B2a, and their minor 'b' components) that exhibit potent anthelmintic and insecticidal properties.[8] Their discovery was a landmark in parasitology, earning the 2015 Nobel Prize in Physiology or Medicine for William C. Campbell and Satoshi Ōmura.[7] The most commercially significant avermectin is Avermectin B1 (Abamectin), a mixture of Avermectin B1a (>80%) and B1b (<20%).[7]
Mechanism of Action: Glutamate-Gated Chloride Channels
The primary mode of action for avermectins is the disruption of nerve and muscle function in invertebrates.[8][9] They bind with high affinity to glutamate-gated chloride channels (GluCls), which are specific to protostome invertebrates.[7][8] This binding potentiates the effect of glutamate, leading to an increased influx of chloride ions into the nerve or muscle cells.[7][8] The resulting hyperpolarization of the cell membrane prevents the transmission of electrical signals, causing irreversible paralysis and eventual death of the parasite.[7][8][9]
Mammals are largely unaffected by therapeutic doses because their glutamate-gated chloride channels are confined to the central nervous system, protected by the blood-brain barrier which avermectins do not readily cross.[9][10] Furthermore, avermectins have a low affinity for mammalian ligand-gated chloride channels.[10]
Caption: Avermectin binds to and potentiates glutamate-gated chloride channels in invertebrates.
Biosynthesis of Avermectins
The biosynthesis of avermectins in Streptomyces avermitilis is a complex process managed by a large gene cluster.[7] The pathway can be summarized in four main stages:
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Aglycone Synthesis: Polyketide synthases (PKS) assemble the core 16-membered macrocyclic lactone structure, known as the aglycone. The process starts with either 2-methylbutyryl-CoA or isobutyryl-CoA, which determines the final "a" or "b" series of the avermectin.[7]
-
Aglycone Modification: The initial aglycone undergoes several enzymatic modifications, including oxidation by a cytochrome P450 monooxygenase (AveE) to form the characteristic furan (B31954) ring and reduction of a keto group by a ketoreductase (AveF).[7][8]
-
Sugar Synthesis: A separate pathway synthesizes the deoxysugar L-oleandrose.
-
Glycosylation: Finally, the modified aglycone is glycosylated with the L-oleandrose units at the C13 position to produce the final, active avermectin compounds.[11]
Caption: Key stages in the biosynthesis of avermectins by Streptomyces avermitilis.
Quantitative Data
Production Optimization
The yield of avermectins from Streptomyces avermitilis fermentation can be significantly enhanced by optimizing the culture medium. Studies using response surface methodology have identified key components that influence production.
Table 1: Medium Optimization for Avermectin B1a Production [2][12]
| Component | Original Concentration (g/L) | Optimized Concentration (g/L) | Resulting Production (mg/L) | Fold Increase |
| Corn Starch | - | 149.57 | 5128 | 1.45 |
| Yeast Extract | - | 8.92 | 5128 | 1.45 |
| Initial Production | - | - | 3528 | - |
Insecticidal Activity
Combinatorial biosynthesis has been used to create novel avermectin analogs with enhanced insecticidal properties.
Table 2: Comparative Insecticidal Activity (LC₅₀) of Avermectin Analogs [13]
| Compound/Mixture | LC₅₀ vs. C. elegans (µg/mL) | LC₅₀ vs. M. separata (µg/mL) |
| Ivermectin | 10.1 ± 1.3 | - |
| Milbemycin A3/A4 | 5.42 ± 2.1 | 110.7 ± 7.4 |
| 25-methyl & 25-ethyl ivermectin mix | 2.2 ± 0.7 | 19.4 ± 1.3 |
Experimental Protocols
Fermentation Protocol for Avermectin Production
This protocol is a representative method for producing avermectins in a laboratory setting, based on methodologies aimed at optimizing yield.[2][3]
Objective: To cultivate Streptomyces avermitilis for the production of avermectin B1a.
Materials:
-
Streptomyces avermitilis strain (e.g., 14-12A)
-
Seed Medium: Soluble starch (20 g/L), Yeast extract (10 g/L), Peptone (10 g/L), K₂HPO₄ (1 g/L), MgSO₄·7H₂O (0.5 g/L). Adjust pH to 7.0.
-
Fermentation Medium (Optimized): Corn starch (149.57 g/L), Yeast extract (8.92 g/L), Peptone (6 g/L), K₂HPO₄ (1 g/L), MgSO₄·7H₂O (1 g/L). Adjust pH to 7.0.[2]
-
Shaker incubator
Procedure:
-
Inoculation: Inoculate the seed medium with a stock culture of S. avermitilis.
-
Seed Culture: Incubate the seed culture at 28°C on a rotary shaker at 220 rpm for approximately 48 hours.
-
Fermentation: Transfer the seed culture (e.g., 8% v/v) to the fermentation medium.
-
Incubation: Incubate the fermentation culture at 28°C and 220 rpm for 10 days.[2]
-
Extraction: After fermentation, centrifuge the broth. Extract the mycelium with methanol (B129727) or another suitable organic solvent.
-
Analysis: Analyze the extract for avermectin concentration using High-Performance Liquid Chromatography (HPLC).
Insecticidal Bioassay Protocol
This protocol outlines a general method for assessing the insecticidal activity of avermectin compounds against a model organism.
Objective: To determine the median lethal concentration (LC₅₀) of an avermectin analog against a target pest (e.g., Mythimna separata).[13]
Materials:
-
Avermectin compound/analog of interest
-
Target insect larvae (e.g., second-instar M. separata)
-
Artificial diet or host plant leaves (e.g., corn leaves)
-
Solvent (e.g., acetone (B3395972) with a surfactant like Triton X-100)
-
Petri dishes or multi-well plates
-
Micro-applicator or sprayer
Procedure:
-
Preparation of Test Solutions: Prepare a series of dilutions of the avermectin compound in the solvent. A solvent-only solution serves as the negative control.
-
Application: Uniformly apply a specific volume of each test solution to pre-weighed portions of the artificial diet or to leaf discs. Allow the solvent to evaporate completely.
-
Exposure: Place one larva into each petri dish or well containing the treated diet/leaf. Ensure a sufficient number of replicates (e.g., 10-20 larvae) for each concentration and the control.
-
Incubation: Maintain the larvae under controlled conditions (e.g., 25°C, 16:8 light:dark photoperiod).
-
Mortality Assessment: Record larval mortality after a set period (e.g., 48 or 72 hours). Larvae that are unable to move when prodded are considered dead.
-
Data Analysis: Use probit analysis or a similar statistical method to calculate the LC₅₀ value, which is the concentration that causes 50% mortality in the test population.
References
- 1. Avermectin: biochemical and molecular basis of its biosynthesis and regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Interrogation of Streptomyces avermitilis for efficient production of avermectins - PMC [pmc.ncbi.nlm.nih.gov]
- 4. medchemexpress.com [medchemexpress.com]
- 5. 5-O-Demethyl-28-hydroxy-Avermectin A1a | Epigenetic Therapeutic Targets [epigenetic-targets.com]
- 6. GSRS [precision.fda.gov]
- 7. Avermectin - Wikipedia [en.wikipedia.org]
- 8. Avermectin Derivatives, Pharmacokinetics, Therapeutic and Toxic Dosages, Mechanism of Action, and Their Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Ivermectin - Wikipedia [en.wikipedia.org]
- 10. droracle.ai [droracle.ai]
- 11. pnas.org [pnas.org]
- 12. Medium optimization for the production of avermectin B1a by Streptomyces avermitilis 14-12A using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Designed biosynthesis of 25-methyl and 25-ethyl ivermectin with enhanced insecticidal activity by domain swap of avermectin polyketide synthase - PMC [pmc.ncbi.nlm.nih.gov]
